Cas no 1805648-76-3 (Methyl 5-chloro-6-nitronicotinate)

• Product Name: Methyl 5-chloro-6-nitronicotinate
• CAS No: 1805648-76-3
• MF: C₇H₅ClN₂O₄
• MW: 216.578600645065
• CID: 4903075
• Update Time: 2025-05-19

Methyl 5-chloro-6-nitronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-6-nitronicotinate

• Inchi： 1S/C7H5ClN2O4/c1-14-7(11)4-2-5(8)6(9-3-4)10(12)13/h2-3H,1H3
• InChI Key： SXNXGPMIKKFYFA-UHFFFAOYSA-N
• SMILES： ClC1C([N+](=O)[O-])=NC=C(C(=O)OC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 1.5
• Topological Polar Surface Area: 85

Additional information on Methyl 5-chloro-6-nitronicotinate

Methyl 5-chloro-6-nitronicotinate (CAS No. 1805648-76-3): A Comprehensive Overview

Methyl 5-chloro-6-nitronicotinate (CAS No. 1805648-76-3) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and chemical properties, plays a pivotal role in various synthetic pathways and potential therapeutic applications. Its molecular structure, featuring both chloro and nitro substituents on a nicotinic acid derivative, makes it a versatile intermediate in the synthesis of more complex molecules.

The compound's name, particularly the 5-chloro-6-nitronicotinate moiety, underscores its distinct chemical identity. The presence of a chlorine atom at the 5-position and a nitro group at the 6-position of the nicotinic acid backbone imparts specific reactivity and functionality. These substituents are crucial for its role in organic synthesis, enabling various transformations such as nucleophilic aromatic substitution, reduction, and coupling reactions. Such properties make it an invaluable asset in the development of novel pharmaceuticals and agrochemicals.

In recent years, there has been a surge in research focusing on heterocyclic compounds due to their broad spectrum of biological activities. Nicotinic acid derivatives, including methyl 5-chloro-6-nitronicotinate, have been extensively studied for their potential applications in medicine. The nitro group, in particular, is known for its ability to undergo reduction to form amine derivatives, which are prevalent in many bioactive molecules. This transformation is highly relevant in drug discovery, where functional group modifications can significantly alter the pharmacological properties of a compound.

Recent advancements in synthetic chemistry have highlighted the importance of efficient and scalable synthetic routes for intermediates like methyl 5-chloro-6-nitronicotinate. Researchers have been exploring novel methodologies to optimize yield and purity while minimizing environmental impact. For instance, catalytic hydrogenation techniques have been employed to selectively reduce the nitro group without affecting other functional moieties. Such innovations are crucial for ensuring that pharmaceutical intermediates meet stringent quality standards.

The compound's potential applications extend beyond pharmaceuticals into the realm of material science. The unique electronic properties conferred by the chloro and nitro substituents make it an interesting candidate for use in organic electronics and conductive polymers. These materials are increasingly being explored for their applications in flexible electronics, solar cells, and sensors. The ability to modify the electronic characteristics of these materials through functional group interconversion opens up new avenues for research and development.

In academic research, methyl 5-chloro-6-nitronicotinate has been utilized as a building block for more complex structures. Its versatility allows chemists to construct intricate molecular frameworks with tailored properties. For example, it has been employed in the synthesis of ligands for metal-organic frameworks (MOFs), which have applications in gas storage, separation technologies, and catalysis. The compound's reactivity also makes it suitable for cross-coupling reactions, such as Suzuki-Miyaura couplings, which are fundamental in constructing biaryl systems found in many natural products and pharmaceuticals.

The safety profile of methyl 5-chloro-6-nitronicotinate is another critical aspect that has been thoroughly evaluated by researchers. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. This includes using appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats when handling the compound. Additionally, good ventilation and adherence to standard chemical handling protocols are essential to minimize any potential risks.

The environmental impact of synthesizing and using methyl 5-chloro-6-nitronicotinate is also a consideration that researchers take into account. Efforts have been made to develop greener synthetic routes that reduce waste generation and minimize the use of toxic reagents. For instance, solvent-free reactions or the use of biodegradable solvents can help mitigate environmental concerns associated with chemical synthesis.

In conclusion, methyl 5-chloro-6-nitronicotinate (CAS No. 1805648-76-3) is a multifaceted compound with significant potential in both pharmaceutical and material science applications. Its unique structural features make it a valuable intermediate in organic synthesis, while its reactivity allows for diverse functional group transformations. As research continues to evolve, new applications and synthetic methodologies will undoubtedly emerge, further solidifying its importance in the chemical community.